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Introduction

Bik (Bcl-2-interacting killer), a founding member of the BH3-only protein family, is a potent pro-
apoptotic protein crucial in the intrinsic pathway of apoptosis.[1][2] Its activity is primarily
mediated through its single Bcl-2 homology 3 (BH3) domain, which allows it to interact with and
antagonize anti-apoptotic Bcl-2 family members such as Bcl-2 and Bcl-xL.[1] This interaction
leads to the activation of effector proteins Bax and Bak, ultimately resulting in mitochondrial
outer membrane permeabilization, cytochrome c release, and caspase activation.[1][3]
Primarily localized to the endoplasmic reticulum (ER), Bik can induce apoptosis by mobilizing
calcium from the ER to the mitochondria. Given its central role in programmed cell death, the
detection and quantification of Bik protein levels by Western Blot analysis are essential for
apoptosis-related research and the development of novel cancer therapeutics.

This document provides detailed application notes and a comprehensive protocol for the use of
Bik BH3 antibodies in Western Blot analysis.
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Parameter

Value

Reference

Target Protein

Bik (Bcl-2-interacting Killer)

Target Domain

BH3 (Bcl-2 homology 3)

domain

Organism Reactivity

Human, Mouse

Abcam, Cell Signaling

Technology Datasheets

Predicted Molecular Weight

~18 kDa

Abcam Datasheet

Observed Molecular Weight

18-20 kDa

Cell Signaling Technology,

Proteintech Datasheets

led Antibodv Dilutions f |

Antibody Supplier

Recommended Starting

Reference

Dilution
Cell Signaling Technolo
g g 9y 1:1000
(#4592)
Abcam (ab52982) 1-2pg/ml

Proteintech (68438-1-Ig)

1:2000 - 1:10000

MyBioSource (MBS9503474)

1:500 - 1:1000

Recommended Positive and Negative Controls
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Recommended Cell
Control Type . .
LinesITissues

Rationale Reference

Jurkat, Raji, Ramos,
Positive Control PC-3, HT-29, SW480,
Caco-2, THP-1, Daudi

Abcam, Cell Signaling
Known to express
Technology,
endogenous levels of _
) ) Proteintech
Bik protein.
Datasheets,

Cell lines with
confirmed low or no
_ Bik expression
Negative Control ) o
(requires empirical
validation or use of

knockout cell lines)

To confirm antibody
specificity and rule out

non-specific binding.

B-actin, GAPDH, or
Loading Control other housekeeping

proteins

To ensure equal
protein loading across

all lanes.

Signaling Pathway

The following diagram illustrates the central role of Bik in the intrinsic apoptotic pathway.
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1. Sample Preparation
(Cell Lysis)

:

2. Protein Quantification
(BCA Assay)

3. SDS-PAGE

4. Protein Transfer
(to PVDF/Nitrocellulose)

5. Blocking

6. Primary Antibody Incubation
(Anti-Bik BH3)

l

7. Secondary Antibody Incubation
(HRP-conjugated)

8. Detection

(ECL Substrate)

[ 9. Imaging and Analysis ]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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